Cas no 91375-25-6 ((prop-2-yn-1-yl)bis(trimethylsilyl)amine)

• Product Name: (prop-2-yn-1-yl)bis(trimethylsilyl)amine
• CAS No: 91375-25-6
• MF: C₉H₂₁NSi₂
• MW: 199.440744161606
• MDL: MFCD28401835
• CID: 787775
• PubChem ID: 10932630
• Update Time: 2025-06-14

(prop-2-yn-1-yl)bis(trimethylsilyl)amine Chemical and Physical Properties

Names and Identifiers

• Silanamine, 1,1,1-trimethyl-N-2-propynyl-N-(trimethylsilyl)-
• N,N-bis(trimethylsilyl)prop-2-yn-1-amine
• (prop-2-yn-1-yl)bis(trimethylsilyl)amine
• A922625
• DTXSID70448814
• Silanamine, 1,1,1-trimethyl-N-2-propyn-1-yl-N-(trimethylsilyl)-
• EN300-19463996
• N,N-bis(trimethylsilyl) aminomethylacetylide
• 1,1,1-Trimethyl-N-(prop-2-yn-1-yl)-N-(trimethylsilyl)silanamine
• 91375-25-6
• N,N-Bis(trimethylsilyl)-2-propyn-1-amine
• MFCD28401835
• SCHEMBL8482313
• SY224775
• (Me3Si)2NCH2C=CH
• Propargylamine, N,N-bis(trimethylsilyl)-
• N,N-bis(trimethylsilyl)-2-propynylamine
• AC7232
• N,N-Bis(trimethylsilyl)propargylamine

• MDL： MFCD28401835
• Inchi： 1S/C9H21NSi2/c1-8-9-10(11(2,3)4)12(5,6)7/h1H,9H2,2-7H3
• InChI Key： KSLOZLAHDHSVAG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N(CC#C)[Si](C)(C)C

Computed Properties

• Exact Mass: 199.12125274g/mol
• Monoisotopic Mass: 199.12125274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 2.59140

(prop-2-yn-1-yl)bis(trimethylsilyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on (prop-2-yn-1-yl)bis(trimethylsilyl)amine

In-Depth Professional Introduction to (prop-2-yn-1-yl)bis(trimethylsilyl)amine (CAS No. 91375-25-6)

(prop-2-yn-1-yl)bis(trimethylsilyl)amine (CAS No. 91375-25-6) is a specialized organosilicon compound that has garnered significant attention in advanced organic synthesis and material science. This compound, characterized by its unique trimethylsilyl and propargyl functional groups, serves as a versatile building block in the development of high-performance polymers, catalysts, and pharmaceutical intermediates. Its molecular structure, combining silicon-based protection with an alkyne moiety, enables diverse reactivity patterns, making it invaluable in click chemistry and cross-coupling reactions.

In recent years, the demand for silyl-protected amines like (prop-2-yn-1-yl)bis(trimethylsilyl)amine has surged due to their applications in green chemistry and sustainable manufacturing. Researchers are increasingly exploring its role in metal-organic frameworks (MOFs) and nanomaterials, where its stability and reactivity under mild conditions align with the global push for eco-friendly processes. A frequent query in AI-driven literature searches revolves around its compatibility with photocatalysis, a trending topic in renewable energy research.

The compound’s CAS No. 91375-25-6 is often cross-referenced in patent databases for innovations in electronic materials, particularly in flexible electronics and semiconductor doping. Its propargyl group facilitates Huisgen cycloadditions, a cornerstone of bioorthogonal chemistry, which is pivotal in drug discovery and bioconjugation. Users searching for "silyl amine applications in OLEDs" or "click chemistry reagents 2024" will find this compound highly relevant due to its electron-donating properties and thermal stability.

From a synthetic perspective, (prop-2-yn-1-yl)bis(trimethylsilyl)amine offers advantages in regioselective functionalization, a topic frequently debated in academic forums. Its trimethylsilyl groups act as temporary protecting agents, enabling precise control over reaction pathways—a feature highlighted in peer-reviewed journals on organometallic chemistry. Industry professionals often inquire about its scalability and cost-efficiency, especially for large-scale batch production of specialty chemicals.

Emerging trends also link CAS No. 91375-25-6 to 3D printing resins and self-healing materials, where its dual functionality enhances mechanical properties. Searches for "amine-modified silicones" or "alkyne silylation techniques" frequently cite this compound as a benchmark. Furthermore, its low toxicity profile (when handled under standard protocols) aligns with regulatory compliance in cosmetic and biomedical applications, addressing another common user concern.

In summary, (prop-2-yn-1-yl)bis(trimethylsilyl)amine (CAS No. 91375-25-6) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across cutting-edge technologies—from nanofabrication to biomedical engineering—ensures its prominence in both industrial and academic discourse, while ongoing research continues to unlock new potentials.